Cas no 1247217-72-6 ((2-chloropyridin-3-yl)methanesulfonyl chloride)

• Product Name: (2-chloropyridin-3-yl)methanesulfonyl chloride
• CAS No: 1247217-72-6
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• MDL: MFCD16764889
• CID: 5242169
• PubChem ID: 62469806
• Update Time: 2026-03-08

(2-chloropyridin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-chloropyridin-3-yl)methanesulfonyl chloride
• (2-chloropyridin-3-yl)methanesulfonylchloride
• 3-Pyridinemethanesulfonyl chloride, 2-chloro-

• MDL： MFCD16764889
• Inchi： 1S/C6H5Cl2NO2S/c7-6-5(2-1-3-9-6)4-12(8,10)11/h1-3H,4H2
• InChI Key： IOIXPABKOACZPX-UHFFFAOYSA-N
• SMILES： ClS(CC1C(=NC=CC=1)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4

Additional information on (2-chloropyridin-3-yl)methanesulfonyl chloride

Recent Advances in the Application of (2-chloropyridin-3-yl)methanesulfonyl chloride (CAS: 1247217-72-6) in Chemical Biology and Pharmaceutical Research

The compound (2-chloropyridin-3-yl)methanesulfonyl chloride (CAS: 1247217-72-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of sulfonamide-based compounds, which are widely recognized for their therapeutic potential. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the development of novel enzyme inhibitors, receptor modulators, and other pharmacologically relevant agents.

One of the most notable applications of (2-chloropyridin-3-yl)methanesulfonyl chloride is its use in the synthesis of sulfonamide-containing compounds, which are prevalent in many FDA-approved drugs. Sulfonamides exhibit a broad spectrum of biological activities, including antibacterial, antiviral, and anticancer properties. Researchers have leveraged the reactivity of this compound to introduce sulfonamide moieties into complex molecular scaffolds, enabling the development of targeted therapies with improved efficacy and reduced side effects. For instance, recent work has demonstrated its utility in the design of kinase inhibitors, where the sulfonamide group plays a critical role in binding to the ATP pocket of target kinases.

In addition to its role in medicinal chemistry, (2-chloropyridin-3-yl)methanesulfonyl chloride has also been employed in chemical biology as a versatile tool for protein labeling and modification. The sulfonyl chloride group readily reacts with nucleophilic amino acid residues, such as lysine and cysteine, allowing for site-specific conjugation of small molecules to proteins. This property has been exploited in the development of activity-based probes (ABPs) and proteomic studies, where precise labeling of target proteins is essential for understanding their function and interaction networks. Recent advancements in this area have focused on optimizing the selectivity and efficiency of such labeling reactions, paving the way for new discoveries in proteomics and drug target identification.

Furthermore, the compound's stability and reactivity under various reaction conditions make it an attractive candidate for use in high-throughput screening (HTS) and combinatorial chemistry. Researchers have utilized (2-chloropyridin-3-yl)methanesulfonyl chloride to generate diverse libraries of sulfonamide derivatives, which can be screened for biological activity against a range of targets. This approach has led to the identification of several lead compounds with promising therapeutic potential, particularly in the areas of oncology and infectious diseases. Recent studies have also explored its use in fragment-based drug design, where small, structurally diverse fragments are combined to create potent and selective drug candidates.

Despite its numerous advantages, the handling and storage of (2-chloropyridin-3-yl)methanesulfonyl chloride require careful consideration due to its sensitivity to moisture and potential for decomposition. Recent research has addressed these challenges by developing improved synthetic protocols and storage conditions to ensure the compound's stability and reactivity. For example, the use of anhydrous solvents and inert atmospheres has been shown to significantly enhance the yield and purity of reactions involving this sulfonyl chloride. These advancements have further solidified its position as a valuable reagent in both academic and industrial settings.

Looking ahead, the continued exploration of (2-chloropyridin-3-yl)methanesulfonyl chloride and its derivatives is expected to yield new insights into its applications in drug discovery and chemical biology. Ongoing research is focused on expanding its utility in the synthesis of novel bioactive molecules, as well as refining its use in protein labeling and modification. With its unique combination of reactivity and versatility, this compound is poised to remain a cornerstone of modern pharmaceutical and chemical biology research. As such, it represents a promising area of investigation for researchers seeking to develop innovative therapeutic agents and chemical tools.